Cas no 6025-60-1 (2-(1H-Pyrrol-1-yl)aniline)

• Product Name: 2-(1H-Pyrrol-1-yl)aniline
• CAS No: 6025-60-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00005344
• CID: 85518
• PubChem ID: 80123
• Update Time: 2025-06-08

2-(1H-Pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-1-yl)aniline
• 2-(1-Pyrrolyl)aniline
• 1-(2-Aminophenyl)Pyrrole
• [2-(1H-Pyrrol-1-yl)phenyl]amine
• 2-pyrrol-1-ylaniline
• 2-(1H-pyrrol-1-yl)phenylamine
• NCGC00246669-01
• NSC-130753
• F1716-0332
• 2-(1H-Pyrrol-1-yl)aniline #
• 1-(2-Aminophenyl)pyrrole, >=98%
• FT-0605504
• N-(2-Aminophenyl)pyrrole
• CHEMBL1463101
• NSC 130753
• SY062032
• SCHEMBL296098
• AS-58452
• 1-(2-Aminophenyl)-1H-pyrrole
• Benzenamine, 2-(1H-pyrrol-1-yl)-
• EINECS 227-884-2
• DTXSID90208997
• NS00034319
• 1-(2'-Aminophenyl)pyrrole
• 2-Pyrrol-1-yl-phenylamine
• CS-0063792
• NSC130753
• AKOS000100650
• HMS2778E07
• 2-(1-pyrrolyl)phenylamine
• H11352
• SMR000457466
• MLS000833745
• EN300-94370
• MFCD00005344
• GEO-00210
• W-200454
• SB62131
• 6025-60-1
• DB-053571
• 2-(PYRROL-1-YL)ANILINE
• STL163467
• ALBB-020072
• BBL011965

• MDL： MFCD00005344
• Inchi： 1S/C10H10N2/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H,11H2
• InChI Key： GDMZHPUPLWQIBD-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=CC=1N
• BRN： 1307631

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 31A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1192 (rough estimate)
• Melting Point: 96-98 °C (lit.)
• Boiling Point: 273.29°C (rough estimate)
• Flash Point: 136.4°C
• Refractive Index: 1.6392 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 30.95000
• LogP: 2.64070
• Solubility: Not determined

2-(1H-Pyrrol-1-yl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(1H-Pyrrol-1-yl)aniline

Comprehensive Overview of 2-(1H-Pyrrol-1-yl)aniline (CAS No. 6025-60-1): Properties, Applications, and Industry Insights

2-(1H-Pyrrol-1-yl)aniline (CAS No. 6025-60-1) is an aromatic amine derivative with a pyrrole substituent, widely recognized for its versatility in organic synthesis and material science. This compound, often referred to by its systematic name or CAS registry number, has garnered significant attention due to its unique molecular structure, which combines an aniline backbone with a pyrrole ring. Such hybrid structures are increasingly sought after in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for heterocyclic compounds in research and industrial applications.

In recent years, the surge in interest around 2-(1H-Pyrrol-1-yl)aniline has been driven by its potential role in drug discovery and catalysis. Researchers highlight its utility as a building block for N-heterocyclic scaffolds, a class of compounds pivotal in designing kinase inhibitors and antimicrobial agents. This aligns with trending searches like "pyrrole derivatives in medicine" or "aniline-based catalysts," reflecting the compound's relevance in cutting-edge science. Its electron-rich aromatic system also makes it a candidate for organic electronics, a field booming with innovations in flexible displays and solar cells.

From a synthetic perspective, CAS No. 6025-60-1 exhibits moderate reactivity, allowing selective functionalization at either the aniline nitrogen or pyrrole ring. This property is frequently explored in cross-coupling reactions, a topic dominating forums on green chemistry and atom-efficient synthesis. Laboratories optimizing Suzuki-Miyaura or Buchwald-Hartwig reactions often investigate this compound’s compatibility with palladium catalysts, addressing common search queries such as "pyrrole-aniline coupling techniques."

Environmental and safety considerations are also critical discussion points. While 2-(1H-Pyrrol-1-yl)aniline is not classified as hazardous under major regulatory frameworks, its handling requires standard precautions for aromatic amines. This resonates with industry concerns about sustainable chemical practices, a hot topic in ESG (Environmental, Social, and Governance) reports. Analytical methods like HPLC and GC-MS are routinely employed to monitor its purity, ensuring compliance with REACH and other global standards—keywords frequently paired with "chemical safety data sheets" in search engines.

Looking ahead, the demand for CAS No. 6025-60-1 is projected to rise, particularly in Asia-Pacific markets where pharmaceutical intermediates and electronic materials production is expanding. Its adaptability in high-throughput screening libraries further positions it as a staple in combinatorial chemistry. For innovators seeking patentable molecules or bioactive leads, this compound offers a compelling starting point, bridging academic curiosity with industrial scalability.